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Introduction
4-O-Demethylisokadsurenin D is a naturally occurring lignan, a class of polyphenolic

compounds known for their diverse biological activities. This technical guide provides a

comprehensive overview of the natural source, discovery, and available data related to this

compound. While specific experimental details for 4-O-Demethylisokadsurenin D are not

extensively detailed in publicly available literature, this document compiles the known

information and presents methodologies for related compounds isolated from the same natural

source as a practical reference.

Natural Source and Discovery
4-O-Demethylisokadsurenin D is a lignan that has been isolated from the aerial parts of Piper

kadsura (Choisy) Ohwi[1]. This plant, belonging to the Piperaceae family, is a perennial vine

found in regions of China, Japan, and Korea. The stems of Piper kadsura, known in traditional

Chinese medicine as "Haifengteng," have a long history of use for treating conditions such as

asthma, rheumatic pain, and traumatic injuries.

The discovery of 4-O-Demethylisokadsurenin D is part of a broader scientific investigation

into the chemical constituents of Piper kadsura. Research on this plant has led to the isolation

of a variety of bioactive compounds, including numerous lignans and neolignans, amides, and

terpenes. These studies have often been guided by the plant's traditional medicinal uses, with
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a focus on identifying compounds with anti-inflammatory, neuroprotective, and anti-platelet

activating factor activities. While the initial publication detailing the specific isolation and

characterization of 4-O-Demethylisokadsurenin D is not readily available in the public

domain, its existence as a known natural product is confirmed.

Physicochemical Properties
A summary of the basic physicochemical properties of 4-O-Demethylisokadsurenin D is

provided in the table below.

Property Value

Chemical Formula C₂₀H₂₂O₅

Molecular Weight 358.39 g/mol

Compound Type Lignan

Natural Source Piper kadsura (Choisy) Ohwi (Aerial Parts)

Experimental Protocols
Detailed experimental protocols for the specific isolation and characterization of 4-O-
Demethylisokadsurenin D are not available in the reviewed literature. However, the following

sections provide a generalized methodology based on the isolation of other lignans and

neolignans from Piper kadsura, as described in studies by Lin, Shen, et al.

General Extraction and Isolation Workflow
The isolation of lignans from Piper kadsura typically involves a multi-step process beginning

with the extraction of the plant material, followed by solvent partitioning and chromatographic

separation.
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Dried Aerial Parts of Piper kadsura

Extraction with Methanol (MeOH)

Solvent Partitioning
(e.g., n-hexane, CHCl₃, EtOAc, n-BuOH)

Crude Chloroform (CHCl₃) Fraction

Column Chromatography
(Silica Gel, Sephadex LH-20)

Collection of Fractions

Further Purification
(e.g., Preparative HPLC)

Isolated 4-O-Demethylisokadsurenin D

Click to download full resolution via product page

Caption: Generalized workflow for the extraction and isolation of lignans from Piper kadsura.

Spectroscopic Characterization
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The structural elucidation of isolated compounds like 4-O-Demethylisokadsurenin D relies on

a combination of spectroscopic techniques.

Purified Compound

NMR Spectroscopy
(¹H, ¹³C, COSY, HMQC, HMBC)

Mass Spectrometry
(HR-ESI-MS)

Infrared (IR) Spectroscopy

Ultraviolet (UV) Spectroscopy

Structure Elucidation

Click to download full resolution via product page

Caption: Spectroscopic methods for the structural characterization of isolated natural products.

Quantitative Data
Specific quantitative data for the isolation yield and spectroscopic characteristics of 4-O-
Demethylisokadsurenin D are not available in the reviewed literature. The following table

provides an illustrative example of the type of data that would be collected during the

characterization of a lignan, based on data for related compounds.

Table 1: Illustrative Spectroscopic Data for a Lignan from Piper kadsura
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Technique Observed Data (Example)

¹H NMR (CDCl₃, 500 MHz)

δ 6.90-6.70 (m, Ar-H), 5.95 (s, -O-CH₂-O-), 4.70

(d, J=4.5 Hz, H-7), 4.20 (d, J=7.0 Hz, H-7'), 3.85

(s, -OCH₃), 2.80 (m, H-8), 2.40 (m, H-8'), 1.00

(d, J=6.5 Hz, -CH₃)

¹³C NMR (CDCl₃, 125 MHz)

δ 175.0 (C=O), 147.5 (Ar-C), 147.0 (Ar-C),

135.0 (Ar-C), 132.0 (Ar-C), 120.0 (Ar-C), 108.0

(Ar-C), 101.0 (-O-CH₂-O-), 82.0 (C-7), 71.0 (C-

7'), 56.0 (-OCH₃), 45.0 (C-8), 40.0 (C-8'), 14.0 (-

CH₃)

HR-ESI-MS
m/z [M+Na]⁺ calculated for C₂₀H₂₂O₅Na, found

[value]

Note: The data in this table is hypothetical and serves as an example of the expected format.

Biological Activity and Signaling Pathways
While the specific biological activities of 4-O-Demethylisokadsurenin D have not been

reported, numerous other lignans and neolignans isolated from Piper kadsura have

demonstrated significant anti-inflammatory properties[2][3][4][5][6][7]. The primary mechanism

of action studied for these related compounds is the inhibition of inflammatory mediators.

A common assay to evaluate anti-inflammatory activity is the measurement of nitric oxide (NO)

production in lipopolysaccharide (LPS)-stimulated macrophage cell lines, such as RAW 264.7.

LPS stimulation of these cells activates signaling pathways, leading to the upregulation of pro-

inflammatory enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-

2).
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LPS

TLR4 Receptor

Intracellular Signaling Cascade
(e.g., NF-κB, MAPKs)

Gene Transcription

iNOS & COX-2 Expression

NO & Prostaglandin Production

Inflammatory Response

Lignans from Piper kadsura
(e.g., 4-O-Demethylisokadsurenin D - Postulated)

Inhibition
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Caption: Postulated anti-inflammatory signaling pathway inhibited by lignans from Piper

kadsura.

Table 2: Anti-inflammatory Activity of Neolignans from Piper kadsura (Illustrative Data)
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Compound Assay Cell Line IC₅₀ (µM)

Piperkadsin A ROS Production Human PMN 4.3 ± 1.0

Piperkadsin B ROS Production Human PMN 12.2 ± 3.2

Futoquinol ROS Production Human PMN 13.1 ± 5.3

Piperkadsin C NO Production BV-2 Microglia 14.6

Futoquinol NO Production BV-2 Microglia 16.8

Data sourced from related studies on compounds isolated from Piper kadsura.

Conclusion and Future Directions
4-O-Demethylisokadsurenin D is a constituent of the medicinally important plant Piper

kadsura. While its basic chemical identity is known, a significant gap exists in the scientific

literature regarding its detailed discovery, isolation, and biological characterization. The

methodologies and biological activities of co-occurring lignans and neolignans from the same

plant suggest that 4-O-Demethylisokadsurenin D may also possess anti-inflammatory

properties.

Future research should focus on the following:

Definitive Isolation and Characterization: A complete study detailing the isolation of 4-O-
Demethylisokadsurenin D with comprehensive spectroscopic data (¹H-NMR, ¹³C-NMR, 2D-

NMR, HR-MS, IR, UV) is required.

Biological Screening: The compound should be screened for a range of biological activities,

particularly anti-inflammatory, anti-cancer, and neuroprotective effects, given the activities of

related compounds.

Mechanism of Action Studies: For any confirmed biological activities, further investigation

into the underlying molecular mechanisms and signaling pathways is warranted.

This technical guide serves as a foundational resource for researchers interested in 4-O-
Demethylisokadsurenin D, providing the currently available information and a framework for

future investigation based on established knowledge of related compounds from Piper kadsura.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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